Cas no 137112-95-9 (Nonadecanoic acid, cyclopropyl-)

Nonadecanoic acid, cyclopropyl- structure
137112-95-9 structure
Product Name:Nonadecanoic acid, cyclopropyl-
CAS No:137112-95-9
MF:C22H42O2
MW:338.567687511444
CID:1242697
PubChem ID:71341536
Update Time:2025-04-20

Nonadecanoic acid, cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • Nonadecanoic acid, cyclopropyl-
    • 2-cyclopropylnonadecanoic acid
    • 137112-95-9
    • cyclopropylnonadecanoic acid
    • SCHEMBL16046797
    • DTXSID90768445
    • Inchi: 1S/C22H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(22(23)24)20-18-19-20/h20-21H,2-19H2,1H3,(H,23,24)
    • InChI Key: PMAAYWNYVMXROR-UHFFFAOYSA-N
    • SMILES: OC(C(CCCCCCCCCCCCCCCCC)C1CC1)=O

Computed Properties

  • Exact Mass: 338.31866
  • Monoisotopic Mass: 338.318480578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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